This study explores temporal shifts in the effects of explanatory variables on the injury severity outcomes of crashes involving distracted driving. Using data from distracted driving crashes on Kansas State highways over a four-year period (from 2014 to 2017 inclusive), separate yearly models of driver-injury severities (with possible outcomes of severe injury, minor injury, and no injury) were estimated using two alternate modeling approaches to account for possible unobserved heterogeneity: a latent-class multinomial logit with class probability functions and a random parameters logit with possible heterogeneity in the means and variances of random parameters. Likelihood ratio tests were conducted to determine if model parameter estimates have shifted over time. A wide range of variables were found to statistically influence driver-injury severities and the findings show that were statistically significant temporal shifts in parameter estimates in both the random parameters and latent class modeling approaches. These shifts are likely the result of changes in driver behavior, improvements in vehicle and highway safety features, changes in communication technologies, and other temporally shifting trends. However, while out-of-sample simulations show that the two modeling approaches both indicate that distracted driving crashes have become less severe over time, the alternate approaches produced substantially different injury-severity predictions, suggesting the need for future research to explore how unobserved heterogeneity can best be modeled in temporal contexts.

The current research contributes to the burgeoning literature on multivariate models by proposing a hybrid model framework that (a) incorporates unobserved heterogeneity in a parsimonious framework and (b) allows for additional flexibility to accommodate for observed/systematic heterogeneity. Specifically, we estimate a Latent Segmentation Panel Mixed Negative Binomial (LPMNB) model to study the zonal level crash counts across different crash types. Further, we undertake a comparison exercise of the proposed hybrid LPMNB model with a Panel Mixed Negative Binomial model (PMNB) that accommodates for unobserved heterogeneity via a simulation setting. The analysis is conducted using the zonal level crash records by different crash types from Central Florida region for the year 2016 considering a comprehensive set of exogenous variables. The comparison exercise is further augmented by computing several goodness of fit measures along with elasticity analysis and the results offered by the LPMNB model highlight the value of the proposed model. Further, to offer insights on model selection incorporating computational complexity dimension along with other important attributes, we conduct a trade-off analysis considering four different attributes: (a) model fit, (b) prediction, (c) inference power and (d) computational complexity; across six different model strictures including traditional crash frequency models and our proposed LPMNB model.

This paper presents a negative binomial random parameter model with heterogeneity in means and variance to capture the effect of heterogeneous effect of ramp type, alignment, truck volume and interchange geometry and on freeway ramp crash frequency. Two years (2018–2019) of crash data on freeway ramps in Washington State were analyzed. Model estimation results show ramp type (directional, semi-directional and loop), alignment, and traffic characteristics significantly impact ramp crash frequency. The northwest loop ramp indicator has a random parameter. The minimum horizontal curve radius and the total number of vertical curves on the ramp appear to be statistically significant sources of heterogeneity in the mean of this parameter. Heterogeneity in the mean of the random effect is influenced by single truck percentage and the low AADT indicator (<=1,340 vehicles per day).Heterogeneity in the variance of the northwest loop ramp random parameter appears to be associated with the southwest loop ramp indicator indicating unobserved effects due to same-side loop geometries.Directional ramp indicators (on- and off-ramps) and interactions involving speed limit, AADT and horizontal curve radius are statistically significant (as fixed parameters) in their impact on ramp crash frequency.Total centerline mile footprint of all ramps at the interchange is a continuous fixed parameter effect. Ramp-specific lengths (longer than 0.335 miles) also appear to be statistically significant. The findings in this study suggest that ramp and interchange design need to account for a holistic integration of spatial footprint, type of ramp and alignment factors, in addition to traffic flow variables.

This study aims to address the questions of how driving risk evolves during car-following processes and what factors contribute to the underlying evolution patterns. An empirical study is conducted using real world car-following data collected in the Shanghai Naturalistic Driving Study (SH-NDS). The evolution of the driving risk induced by the dynamic coupling between the leading and following vehicles during the car-following process is characterized by how an instantaneous crash-risk measure - rear crash risk index (RCRI) - changes by time. A spectral clustering analysis is first conducted to classify the driving risk evolution of the observed car-following maneuvers, showing the existence of five distinctive risk evolution patterns in the car-following processes. In order to investigate the relationship between the identified driving risk evolution clusters and their contributing factors, a regression analysis employing a random parameter multinomial logit model with heterogeneity in means and variances is followed, revealing several significant contributing factors to the car-following risk evolution patterns, such as congestion level, driver’s ability to maintain stable headways, and vehicle deceleration. This study has provided important insights into driving risk from the new perspective of risk evolution patterns, which is expected to have significant implications for the future development of advanced traffic management and traveler information systems (ATMS/ATIS) strategies, advanced driver assistance systems (ADAS), and connected and autonomous vehicles (CAV).

Speeding is one of the major significant causes of high crash risk and the associated injury severity outcomes. To combat such significant safety concerns, a speed limit enforcement system has been adopted widely around the world. This study aims to present an econometric approach that estimates the casual effect of speed enforcement on safety while addressing the endogeneity issue by employing an instrumental variable approach within a maximum simulated likelihood framework. In our study, safety enforcement is represented as the number of speeding tickets issued from the speed camera systems, while safety profile is presented as two dimensions of interest, including total crash risk and crashes by injury severity levels. The proposed econometric model takes the form of a correlated panel random parameters model with speed enforcement endogeneity. In estimating the joint panel model, speed enforcement and crash severity components are modeled by employing Random Parameters Ordered Logit Fractional Split technique, while ‘ is modeled by employing Random Parameters Negative Binomial regression technique. In the current study context, the ‘operational duration of speed camera’ serves as the instrumental variable for controlling the endogeneity between speed enforcement and safety. Further, the analysis is augmented by a detailed policy scenario analysis. The empirical analysis is demonstrated by employing roadway segment-level crash data and speeding tickets data from Queensland, Australia, for the years 2010 through 2013. From the policy analysis, it is found that a stricter speed enforcement for serious level of speeding offenses is likely to have greater safety benefits in reducing crash severity levels. Moreover, a targeted increase in operation duration along with stricter citations for major speeding is likely to have significant safety gain. The outcome of the study will allow the decision-makers to identify a robust resource allocation and speed camera deployment plan.

Traffic barrier crashes have been a major concern in many prior studies in traffic safety literature, especially in the crash-prone sections of mountainous regions. However, the effect of factors affecting the injury-severities resulting from crashes involving different types of traffic barriers may be different. This paper provides an empirical assessment of the performance of ordered and unordered discrete outcome models for examining the impact of exogenous factors determining the driver injury-severity of crashes involving two types of traffic barriers in mountainous regions: w-beam barriers and cable barriers. For the ordered framework, the alternative modeling approaches include: the generalized ordered logit (GOL) and the random thresholds random parameters generalized ordered logit model (RTRPGOL). Whereas, for the unordered framework, the alternative modeling approaches include: the multinomial logit (MNL), the random parameters multinormal logit (RPL), and the random parameters multinormal logit model with heterogeneity in the means and variances (RPLHMV). Using injury-severity data from 2016 to 2019 for mountainous regions in Guiyang City, China, three injury-severity categories are determined as outcome variables: severe injury (SI), minor injury (MI), and no injury (NI), while the potential influencing factors including drivers-, vehicles-, road-, and environment-specific characteristics are statistically analyzed. The model estimation results show: (a) that the MNL model statistically outperforms the GOL model in terms of goodness-of-fit measures; (b) the RTRPGOL model is statistically superior to the MNL and RPL models; and (c) the RPLHMV model is statistically superior to the RTRPGOL model, and therefore the preferred option among the model alternatives. To that end, the RPLHMV model is leveraged to quantitatively describe the impact of explanatory variables on the driver injury-severity and explore how these factors change over the years (between 2016–2017 and 2018–2019). The results further show that the factors affecting driver injury severities and the effects of significant factors on injury severity probabilities change across traffic barrier crash models and across years. In addition, the results of the temporal effects analysis show that some variables present relative temporal stability, which is important for formulating long-term strategies to enhance traffic safety on mountainous roads. Most importantly, the effects of the explanatory factors that exhibit relative temporal stability are found to vary across traffic barrier crashes. For example, trucks, daylight, curved section segments, and high-speed limit (greater than 55 mph) are some of the factors that have opposite effects between traffic barrier crash models. The findings from this paper are expected to help policy makers to take necessary measures in reducing traffic barrier crashes in mountainous regions by forming appropriate strategies, and by allocating properly their available resources at the pre-planning phase.

The real-time conflict prediction model using traffic flow characteristics is much less studied than the crash-based model. This study aims at exploring the relationship between conflicts and traffic flow features with the consideration of heterogeneity and developing predictive models to identify conflict-prone conditions in a real-time manner. The high-resolution trajectory data from the HighD dataset is used as empirical data. A novel method with the virtual detector approach for traffic feature extraction and a two-step framework is proposed for the trajectory data analysis. The framework consists of an exploratory study by random parameter logit model with heterogeneity in means and variances and a comparative study on several machine learning methods, including eXtreme Gradient Boosting (Boosting), Random Forest (Bagging), Support Vector Machine (Single-classifier), and Multilayer-Perceptron (Deep neural network). Results indicate that (1) traffic flow characteristics have significant impacts on the probability of conflict occurrence; (2) the statistical model considering mean heterogeneity outperforms the counterpart and lane differences variables are found to significantly impact the means of random parameters for both lane variables and lane differences variables; (3) eXtreme Gradient Boosting trained on an under-sampled dataset turns out to be the best model with the highest AUC of 0.871 and precision of 0.867, showing that re-sampling techniques can significantly improve the model performance. The proposed model is found to be sensitive to the conflict threshold. Sensitivity analysis on feature selection further confirms that the conflict risk prediction should consider both subject lane features and lane difference features, which verifies the consistency with exploratory analysis based on the statistical model. The consistency between statistical models and machine learning methods improves the interpretability of results for the latter one.

Real-time safety analysis and optimization using surrogate safety measures such as traffic conflicts and techniques such extreme value theory (EVT) models is an emerging research topic in the context of proactive traffic safety management. However, the predictive performance and temporal transferability of the existing real-time safety analysis EVT models are subject to the assumption of invariant model parameters, which do not account for the temporal variability and is not suitable for real-time traffic data analysis. This study proposes a Bayesian dynamic extreme value modeling approach for conflict-based real-time safety analysis which integrates a Bayesian dynamic linear model with the extreme value distribution. The proposed approach has several unique advantages as it: 1) allows the model parameters to be time-varying; 2) integrates the newer data with prior information to recursively update the model parameters and account for state-space changes and react to sudden trend changes; 3) accounts for temporal variability and non-stationarity in conflict extremes; and 4) quantitatively evaluates the real-time safety levels of a road facility. The proposed approach is applied for cycle-by-cycle safety analysis at four signalized intersections in the city of Surrey, British Columbia. Traffic conflicts are characterized by the modified time to collision indicator. Three traffic parameters (traffic volume, shock wave area, and platoon ratio) at the signal cycle level are considered as covariates to account for non-stationarity. Several Bayesian dynamic and static extreme value models are developed and two safety indices, namely risk of crash (RC) and return level (RL), are generated to quantitatively represent the cycle-level safety. The RC directly reflects whether a cycle is risky while the RL can evaluate the safety levels of individual cycles. The results show that the dynamic model can identify more crash-risk cycles with either a positive RC or a positive RL than the static model and is more capable of differentiating the safety levels for individual cycles in terms of RL. Overall, the dynamic model outperforms the static model in terms of the statistical fit and aggregate crash estimation accuracy.

With proactive safety assessment gaining significant attention in the literature, the relationship between traffic conflicts (which form the underpinnings of proactive safety measures) and observed crashes remains a critical research need. Such a need will grow significantly with the ongoing introduction of connected and autonomous vehicles where software and hardware improvements are likely to be determined from observed traffic conflict data as opposed to data from accumulated crashes. Extreme value theory has been applied for over two decades to study the relationship between traffic conflicts and crashes. While several advancements have been made in extreme value theory models over time, the need to continually evaluate the strengths and weaknesses of these models remains, particularly considering their likely use in improving the safety–critical elements of connected and autonomous vehicles. This paper seeks to comprehensively review studies on extreme value theory applications in traffic conflict/crash contexts by providing an in-depth assessment of alternate modelling methodologies and associated issues. Critical research needs relating to the further development of extreme value theory models are identified and include identifying efficient techniques for sampling extremes, determining optimal sample size, assessing and selecting appropriate traffic conflict measures, incorporating covariates, accounting for unobserved heterogeneity, and addressing issues associated with real-time estimations.

Transportation safety studies have been mostly focused on using crash data that are rare events. Alternatively, conflict estimation can be used to assess safety. This has been proven as a proactive design methodology that does not rely on crashes and requires shorter observation. Traditionally, the safety studies involving both these reactive and proactive methods were based on aggregated data that does not take individual vehicle dynamics into consideration. This paper addresses this research gap by proposing a novel real-time conflict prediction methodology that uses previous instance trajectory data of individual vehicles to understand whether there can be potential conflict in the near future. A long-short term memory (LSTM) model is developed that can apprehend a conflict situation 9 s in the future. Data from connected vehicles have been used. The proposed model returned a recall of 81% with a false alarm rate of 28%. The predictive model has the potential to be implemented on vehicle dashboards to warn drivers of a conflict. The authors have also used SHAP (SHapley Additive exPlanation) to interpret the results from the LSTM model. It was deduced that acceleration above 0.3 m/s2, deceleration within −1.5 m/s2 to −0.25 m/s2, and speed of more than 40kph were responsible for inducing a conflict.